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Compound of Interest

Compound Name: Dibromo(difluoro)silane

Cat. No.: B15485389 Get Quote

Application Notes and Protocols for
Dibromo(difluoro)silane
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the use of

dibromo(difluoro)silane (SiBr₂F₂) in chemical synthesis. It includes information on its

preparation, key reactions, and essential safety and handling procedures.

Compound Information
Identifier Value

IUPAC Name dibromo(difluoro)silane

CAS Number 14188-35-3

Molecular Formula Br₂F₂Si

Molecular Weight 225.89 g/mol

Synonyms Dibromodifluorosilane, Silane, dibromodifluoro-
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Dibromo(difluoro)silane can be synthesized via a halogen exchange reaction. A common

method involves the reaction of silicon tetrabromide with antimony trifluoride.[1]

Reaction: 3SiBr₄ + 2SbF₃ → 3SiBr₂F₂ + 2SbBr₃

Experimental Protocol: Synthesis of Dibromo(difluoro)silane

Materials:

Silicon tetrabromide (SiBr₄)

Antimony trifluoride (SbF₃)

Inert, dry solvent (e.g., anhydrous hexane)

Schlenk line or glovebox for inert atmosphere operations

Distillation apparatus

Procedure:

Under an inert atmosphere (e.g., argon or nitrogen), charge a dry reaction flask with

silicon tetrabromide dissolved in the anhydrous solvent.

Slowly add antimony trifluoride to the stirred solution at a controlled temperature. The

reaction is exothermic and should be cooled as necessary.

After the addition is complete, the reaction mixture is heated to reflux for a specified period

to drive the reaction to completion.

The product, dibromo(difluoro)silane, is isolated from the reaction mixture by fractional

distillation. The lower boiling point of SiBr₂F₂ compared to the starting material and

antimony tribromide allows for its separation.

All glassware should be thoroughly dried before use to prevent hydrolysis of the

haloslanes.

Logical Workflow for Synthesis:
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Caption: Workflow for the synthesis of dibromo(difluoro)silane.

Key Reactions and Applications
The reactivity of dibromo(difluoro)silane is characterized by the differing reactivity of the

silicon-bromine and silicon-fluorine bonds. The Si-Br bond is significantly more labile and

susceptible to nucleophilic attack than the stronger Si-F bond.

Generation of Difluorosilylene (SiF₂)

A primary application of dibromo(difluoro)silane is as a precursor for the generation of

difluorosilylene (SiF₂), a highly reactive intermediate. This can be achieved by reacting SiBr₂F₂

with a reducing agent, such as magnesium metal.[1]

Reaction: SiBr₂F₂ + Mg → SiF₂ + MgBr₂

Experimental Protocol: Generation of Difluorosilylene
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Materials:

Dibromo(difluoro)silane (SiBr₂F₂)

Magnesium turnings (Mg)

A substrate for the SiF₂ to react with (e.g., an alkene or alkyne)

High-temperature tube furnace

Vacuum line

Procedure:

This reaction is typically performed in the gas phase at high temperatures and low

pressures.

A stream of dibromo(difluoro)silane vapor is passed over heated magnesium turnings in

a tube furnace.

The generated difluorosilylene is a short-lived species and is typically trapped in situ by

co-condensing it with a suitable substrate on a cold finger.

The specific reaction conditions (temperature, pressure, flow rates) will need to be

optimized for the desired trapping reaction.

Signaling Pathway for SiF₂ Generation:
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Caption: Reaction pathway for generating difluorosilylene.

Safety and Handling
Dibromo(difluoro)silane is a reactive and potentially hazardous compound. Appropriate safety

precautions must be taken at all times.

General Precautions:

Moisture Sensitivity: Haloslanes are sensitive to moisture and will readily hydrolyze to form

hydrogen halides (HBr and HF), which are corrosive and toxic. All handling should be

performed under an inert, dry atmosphere (e.g., in a glovebox or using Schlenk techniques).

Corrosivity: Due to its reactivity and potential hydrolysis products, dibromo(difluoro)silane
should be considered corrosive.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves, safety goggles, and a lab coat.[2] Work in a well-ventilated area, preferably

within a fume hood.
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Storage: Store in a tightly sealed container under an inert atmosphere in a cool, dry, and

well-ventilated area, away from incompatible materials such as water, alcohols, and bases.

Spill and Disposal Procedures:

In case of a small spill, absorb the material with an inert, dry absorbent (e.g., sand or

vermiculite) and place it in a sealed container for disposal.

Do not use water to clean up spills.

Dispose of waste in accordance with local, state, and federal regulations.

This document is intended to provide guidance for trained research professionals. Always

consult the relevant Safety Data Sheet (SDS) and perform a thorough risk assessment before

beginning any new experimental work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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